5-(4-Fluoro-3-methylphenyl)-3-trifluoromethylphenol

• IUPAC Name: 3-(4-fluoro-3-methylphenyl)-5-(trifluoromethyl)phenol
• InChI: InChI=1S/C14H10F4O/c1-8-4-9(2-3-13(8)15)10-5-11(14(16,17)18)7-12(19)6-10/h2-7,19H,1H3
• InChI Key: SBUPXPLVVPGUPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=CC(=C2)O)C(F)(F)F)F
• Molecular Formula: C14H10F4O
• DSSTOX Substance ID: DTXSID10686556
• Molecular Weight: 270.22 g/mol
• CAS No.: 1261927-59-6

Description

5-(4-Fluoro-3-methylphenyl)-3-trifluoromethylphenol is an organic compound characterized by the presence of fluorine and trifluoromethyl groups attached to a phenol ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-Fluoro-3-methylphenyl)-3-trifluoromethylphenol typically involves multi-step organic reactions. One common method includes the introduction of fluorine and trifluoromethyl groups onto a phenol ring through electrophilic aromatic substitution reactions. The reaction conditions often involve the use of strong acids or bases as catalysts and require precise temperature control to ensure the desired substitution pattern.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. Techniques such as continuous flow reactors and automated synthesis systems can be employed to enhance efficiency and scalability. The use of high-purity reagents and advanced purification methods, such as chromatography, ensures the production of high-quality 5-(4-Fluoro-3-methylphenyl)-3-trifluoromethylphenol.

Chemical Reactions Analysis

Types of Reactions

5-(4-Fluoro-3-methylphenyl)-3-trifluoromethylphenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can target the fluorine or trifluoromethyl groups, leading to the formation of partially or fully reduced products.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, where the fluorine or trifluoromethyl groups are replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, and reducing agents such as lithium aluminum hydride for reduction. Substitution reactions may involve reagents like halogens, alkylating agents, or nucleophiles under conditions that favor the desired substitution pattern.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of the phenol group can yield quinones, while substitution reactions can produce a variety of derivatives with different functional groups replacing the fluorine or trifluoromethyl groups.

Scientific Research Applications

5-(4-Fluoro-3-methylphenyl)-3-trifluoromethylphenol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of fluorinated compounds with unique properties.

Biology: The compound’s fluorinated structure makes it useful in the study of enzyme interactions and metabolic pathways, as fluorine atoms can act as probes in biochemical assays.

Industry: The compound is used in the production of specialty chemicals and materials, including polymers and coatings with enhanced chemical resistance and thermal stability.

Mechanism of Action

The mechanism of action of 5-(4-Fluoro-3-methylphenyl)-3-trifluoromethylphenol involves its interaction with molecular targets such as enzymes and receptors. The presence of fluorine atoms can enhance the compound’s binding affinity and specificity for these targets, leading to altered biochemical pathways and physiological effects. The trifluoromethyl group can also influence the compound’s lipophilicity and membrane permeability, affecting its distribution and activity within biological systems.

Comparison with Similar Compounds

Similar Compounds

4-Fluoro-3-methylphenol: Lacks the trifluoromethyl group, resulting in different chemical and biological properties.

3-Trifluoromethylphenol: Lacks the fluorine and methyl groups, leading to variations in reactivity and applications.

5-(4-Fluoro-3-methylphenyl)-2-trifluoromethylphenol:

Uniqueness

5-(4-Fluoro-3-methylphenyl)-3-trifluoromethylphenol is unique due to the specific arrangement of fluorine, methyl, and trifluoromethyl groups on the phenol ring. This unique structure imparts distinct chemical properties, such as increased stability and reactivity, making it valuable for various scientific and industrial applications.